Cas no 1344692-94-9 ((5-Methyl-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester)

• Product Name: (5-Methyl-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester
• CAS No: 1344692-94-9
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5159281
• PubChem ID: 92134735
• Update Time: 2026-03-04

(5-Methyl-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester
• tert-Butyl (5-methylbenzo[d]isoxazol-3-yl)carbamate
• Carbamic acid, N-(5-methyl-1,2-benzisoxazol-3-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H16N2O3/c1-8-5-6-10-9(7-8)11(15-18-10)14-12(16)17-13(2,3)4/h5-7H,1-4H3,(H,14,15,16)
• InChI Key： HYPPWVCLTOGYSJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2=C(ON=1)C=CC(C)=C2

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on (5-Methyl-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester

Introduction to (5-Methyl-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester (CAS No. 1344692-94-9)

(5-Methyl-benzo[d]isoxazol-3-yl-carbamic acid tert-butyl ester) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. With a CAS number of 1344692-94-9, this molecule has garnered attention for its potential applications in drug discovery and development. The compound belongs to the class of benzo[d]isoxazole derivatives, which are known for their diverse biological activities and therapeutic implications.

The structural framework of (5-Methyl-benzo[d]isoxazol-3-yl-carbamic acid tert-butyl ester) incorporates a benzo[d]isoxazole core, which is a fused heterocyclic system consisting of a benzene ring and an isoxazole ring. This particular arrangement imparts remarkable stability and reactivity, making it a valuable scaffold for medicinal chemists. The presence of a methyl group at the 5-position of the benzo[d]isoxazole ring enhances its electronic properties, influencing its interactions with biological targets.

The carbamic acid tert-butyl ester moiety in the compound's name is another critical feature. This functional group not only serves as a protecting group for the carbamic acid moiety but also contributes to the overall solubility and bioavailability of the molecule. The tert-butyl ester group is particularly advantageous in pharmaceutical applications due to its stability under various conditions and its ability to enhance metabolic stability.

In recent years, there has been growing interest in benzo[d]isoxazole derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that compounds with similar structural motifs exhibit anti-inflammatory, antiviral, and anticancer properties. The specific configuration of (5-Methyl-benzo[d]isoxazol-3-yl-carbamic acid tert-butyl ester) makes it a promising candidate for further investigation in these contexts.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug development. Researchers have leveraged computational methods and high-throughput screening techniques to identify novel analogs with enhanced biological activity. The tert-butyl ester group provides a handle for further chemical modifications, allowing chemists to fine-tune the properties of the molecule for specific applications.

The synthesis of (5-Methyl-benzo[d]isoxazol-3-yl-carbamic acid tert-butyl ester) involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound efficiently, facilitating its use in both academic research and industrial applications.

Recent research has highlighted the importance of understanding the pharmacokinetic properties of such compounds. Studies have demonstrated that modifications to the benzo[d]isoxazole core can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. This underscores the need for comprehensive characterization of (5-Methyl-benzo[d]isoxazol-3-yl-carbamic acid tert-butyl ester) to optimize its therapeutic potential.

The compound's interaction with biological targets is another area of active investigation. By employing techniques such as X-ray crystallography and molecular dynamics simulations, researchers can gain insights into how (5-Methyl-benzo[d]isoxazol-3-yl-carbamic acid tert-butyl ester) binds to its intended receptors or enzymes. This information is crucial for designing molecules with improved affinity and selectivity.

In conclusion, (5-Methyl-benzo[d]isoxazol-3-yl-carbamic acid tert-butyl ester) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure, combined with its functional properties, makes it an attractive scaffold for developing new drugs. As our understanding of its biological activity and pharmacokinetic behavior continues to grow, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutics.